4-tert-butyl-N-(3-(5-chloro-2-methylanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide
4-tert-butyl-N-(3-(5-chloro-2-methylanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0815933
InChI:
InChI=1S/C27H25ClN2O3S/c1-17-9-12-19(28)15-23(17)29-25-16-24(21-7-5-6-8-22(21)26(25)31)30-34(32,33)20-13-10-18(11-14-20)27(2,3)4/h5-16,29H,1-4H3/b30-24-
SMILES:
CC1=C(C=C(C=C1)Cl)NC2=CC(=NS(=O)(=O)C3=CC=C(C=C3)C(C)(C)C)C4=CC=CC=C4C2=O
Molecular Formula:
C27H25ClN2O3S
Molecular Weight:
493 g/mol
4-tert-butyl-N-(3-(5-chloro-2-methylanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide
CAS No.:
Cat. No.: VC0815933
Molecular Formula: C27H25ClN2O3S
Molecular Weight: 493 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C27H25ClN2O3S |
|---|---|
| Molecular Weight | 493 g/mol |
| IUPAC Name | (NZ)-4-tert-butyl-N-[3-(5-chloro-2-methylanilino)-4-oxonaphthalen-1-ylidene]benzenesulfonamide |
| Standard InChI | InChI=1S/C27H25ClN2O3S/c1-17-9-12-19(28)15-23(17)29-25-16-24(21-7-5-6-8-22(21)26(25)31)30-34(32,33)20-13-10-18(11-14-20)27(2,3)4/h5-16,29H,1-4H3/b30-24- |
| Standard InChI Key | RGTNEHBYTHTZDL-KRUMMXJUSA-N |
| Isomeric SMILES | CC1=C(C=C(C=C1)Cl)NC2=C/C(=N/S(=O)(=O)C3=CC=C(C=C3)C(C)(C)C)/C4=CC=CC=C4C2=O |
| SMILES | CC1=C(C=C(C=C1)Cl)NC2=CC(=NS(=O)(=O)C3=CC=C(C=C3)C(C)(C)C)C4=CC=CC=C4C2=O |
| Canonical SMILES | CC1=C(C=C(C=C1)Cl)NC2=CC(=NS(=O)(=O)C3=CC=C(C=C3)C(C)(C)C)C4=CC=CC=C4C2=O |
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